N-(3-acetylphenyl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[[2-oxo-1-(oxolan-2-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H27N3O4S/c1-15(27)16-6-4-7-17(12-16)24-21(28)14-31-22-19-9-2-3-10-20(19)26(23(29)25-22)13-18-8-5-11-30-18/h4,6-7,12,18H,2-3,5,8-11,13-14H2,1H3,(H,24,28)
• InChI Key: PRNDYROXEWFKKW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCCC3)CC4CCCO4
• Molecular Formula: C23H27N3O4S
• Molecular Weight: 441.5 g/mol

Description

N-(3-acetylphenyl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H27N3O4S and its molecular weight is 441.55. The purity is usually 95%.
BenchChem offers high-quality N-(3-acetylphenyl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-acetylphenyl)-2-((2-oxo-1-((tetrahydrofuran-2-yl)methyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity and Molecular Docking A study focused on the synthesis of novel 3-benzyl-substituted-4(3H)-quinazolinones, which includes compounds structurally related to the specified chemical, demonstrating significant in vitro antitumor activities. These compounds exhibited broad-spectrum antitumor activity, with some showing selective activities toward specific cancer cell lines. Molecular docking methodologies further elucidated their potential mechanisms of action, such as inhibition of EGFR-TK and B-RAF kinase in cancer cells (Ibrahim A. Al-Suwaidan et al., 2016).

Synthesis Techniques and Potential Applications Another research explored a facile synthesis technique for a compound through cyclisation, demonstrating a methodological advancement in chemical synthesis that could be applicable to related compounds (F. King, 2007). Additionally, the synthesis of acetamides bearing quinazolinone moieties was achieved, indicating the versatility of these compounds for further pharmaceutical exploration (Tien Cong Nguyen et al., 2022).

Vibrational Spectroscopy and Molecular Docking Studies A detailed structural and vibrational study on a quinazolinone-based acetamide was conducted, providing insight into the molecular characteristics and potential interactions with biological targets. Molecular docking results suggested inhibitory activity against BRCA2 complex, indicating a therapeutic potential in cancer treatment (A. El-Azab et al., 2016).

Analgesic and Anti-inflammatory Activities Design and synthesis of quinazolinyl acetamides for evaluating their analgesic and anti-inflammatory activities were reported. Among the synthesized compounds, one showed potent analgesic and anti-inflammatory activities, suggesting the therapeutic potential of these compounds in managing pain and inflammation (V. Alagarsamy et al., 2015).